Cas no 389602-54-4 (Benzonitrile, 4-(3-methyl-5-phenyl-1H-pyrazol-1-yl)-)

• Product Name: Benzonitrile, 4-(3-methyl-5-phenyl-1H-pyrazol-1-yl)-
• CAS No: 389602-54-4
• MF: C₁₇H₁₃N₃
• MW: 259.305223226547
• CID: 1494950
• Update Time: 2024-08-24

Benzonitrile, 4-(3-methyl-5-phenyl-1H-pyrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(3-methyl-5-phenyl-1H-pyrazol-1-yl)-

• Inchi： 1S/C17H13N3/c1-13-11-17(15-5-3-2-4-6-15)20(19-13)16-9-7-14(12-18)8-10-16/h2-11H,1H3
• InChI Key： CTHMMRWZQNYZMH-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(N2C(C3=CC=CC=C3)=CC(C)=N2)C=C1

Computed Properties

• Exact Mass: 259.11109

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 442.5±33.0 °C(Predicted)
• PSA: 41.61
• pka: -0.18±0.10(Predicted)